Cas no 19044-75-8 (4-chloro-2-methyl-5-nitrophenol)

4-Chloro-2-methyl-5-nitrophenol is a nitrophenol derivative characterized by its chloro and methyl substituents, which influence its reactivity and physicochemical properties. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of agrochemicals, pharmaceuticals, and specialty chemicals. Its nitro and hydroxyl groups make it a versatile precursor for further functionalization, while the chloro substituent enhances its stability and selectivity in certain reactions. The compound exhibits moderate solubility in organic solvents, facilitating its use in synthetic applications. Careful handling is recommended due to its potential irritant properties and reactivity under specific conditions.
4-chloro-2-methyl-5-nitrophenol structure
19044-75-8 structure
Product Name:4-chloro-2-methyl-5-nitrophenol
CAS No:19044-75-8
MF:C7H6ClNO3
MW:187.580440998077
CID:1383582
PubChem ID:13785667
Update Time:2025-10-21

4-chloro-2-methyl-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-chloro-2-methyl-5-nitro-
    • 2-Methyl-4-chloro-5-nitrophenol
    • G49115
    • AKOS027296542
    • DB-193000
    • Z1209414526
    • 19044-75-8
    • MODINVZWKNCELC-UHFFFAOYSA-N
    • CS-0261519
    • EN300-78808
    • 4-chloro-2-methyl-5-nitrophenol
    • SCHEMBL2837571
    • 4-Chloro-2-methyl-5-nitro-phenol
    • Inchi: 1S/C7H6ClNO3/c1-4-2-5(8)6(9(11)12)3-7(4)10/h2-3,10H,1H3
    • InChI Key: MODINVZWKNCELC-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C(C=C1[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 187.0036207g/mol
  • Monoisotopic Mass: 187.0036207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66Ų

4-chloro-2-methyl-5-nitrophenol Pricemore >>

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Additional information on 4-chloro-2-methyl-5-nitrophenol

4-Chloro-2-Methyl-5-Nitrophenol: A Comprehensive Overview

The compound 4-chloro-2-methyl-5-nitrophenol, identified by the CAS number 19044-75-8, is a significant organic chemical with a diverse range of applications in various industries. This compound is characterized by its unique molecular structure, which includes a phenol ring substituted with chlorine, methyl, and nitro groups. The presence of these substituents imparts distinctive chemical properties, making it valuable in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of 4-chloro-2-methyl-5-nitrophenol in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for anti-cancer agents, leveraging its solubility properties and biocompatibility. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can enhance the efficacy of chemotherapeutic drugs by improving their bioavailability and reducing systemic toxicity.

In the agricultural sector, 4-chloro-2-methyl-5-nitrophenol has shown promise as a component in advanced pesticides. Its ability to target specific enzymes in pest metabolism has been extensively studied. A 2023 research paper in Pest Management Science reported that formulations incorporating this compound exhibit higher selectivity towards agricultural pests while minimizing adverse effects on non-target species and the environment.

The synthesis of 4-chloro-2-methyl-5-nitrophenol involves a multi-step process that typically includes nitration, chlorination, and methylation reactions. Recent advancements in catalytic methods have improved the efficiency and sustainability of these processes. For example, the use of heterogeneous catalysts has been shown to reduce reaction times and lower energy consumption, making the production of this compound more environmentally friendly.

Beyond its industrial applications, 4-chloro-2-methyl-5-nitrophenol has also been studied for its environmental impact. Research conducted in 2023 by the European Chemicals Agency (ECHA) indicates that while this compound is not inherently hazardous under normal use conditions, proper handling and disposal protocols are essential to prevent contamination of water systems. These findings underscore the importance of adhering to best practices in chemical management.

In conclusion, 4-chloro-2-methyl-5-nitrophenol, with its CAS number 19044-75-8, remains a pivotal compound in modern chemistry. Its versatility across multiple industries and recent breakthroughs in its application highlight its ongoing relevance and potential for future innovations. As research continues to uncover new uses and improve production methods, this compound will undoubtedly play an even greater role in advancing scientific and technological progress.

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